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Compound of Interest

Compound Name: 5-Nitro-2,4,6-triaminopyrimidine

Cat. No.: B1305389

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and
disposal procedures for the handling of 5-Nitro-2,4,6-triaminopyrimidine. Adherence to these
guidelines is critical to ensure a safe laboratory environment.

Hazard Identification and Chemical Properties

5-Nitro-2,4,6-triaminopyrimidine is a nitro-containing aromatic amine. While comprehensive
toxicological data is not available, the presence of the nitro group indicates a potential for
explosive decomposition under conditions of rapid heating or mechanical shock. It is also
presumed to be a skin and eye irritant.[1]

Quantitative Chemical and Physical Data

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1305389?utm_src=pdf-interest
https://www.benchchem.com/product/b1305389?utm_src=pdf-body
https://www.benchchem.com/product/b1305389?utm_src=pdf-body
https://www.smolecule.com/products/s720369
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula CaHeN6O2 [1]
Molecular Weight 170.13 g/mol [1]
Appearance Yellow solid [2]
Solubility in Water 2.4 g/L (at 25°C) [2]
Density 1.799 g/cm3 [3]
Boiling Point 616.9°C at 760 mmHg [3]
Flash Point 326.9°C [3]

Note: Some physical properties are based on computational models and should be treated as
estimates.

GHS Hazard Statements

Code Statement
H315 Causes skin irritation.
H319 Causes serious eye irritation.

Source: GHS information is based on data from suppliers and may not be fully comprehensive.

[4]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling 5-Nitro-2,4,6-
triaminopyrimidine to mitigate the risks of exposure and potential physical hazards.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.smolecule.com/products/s720369
https://www.smolecule.com/products/s720369
https://www.guidechem.com/encyclopedia/5-nitro-2-4-6-triaminopyrimidi-dic96439.html
https://www.guidechem.com/encyclopedia/5-nitro-2-4-6-triaminopyrimidi-dic96439.html
https://www.echemi.com/products/pd1805143112-5-nitro-2-4-6-triaminopyrimidine.html
https://www.echemi.com/products/pd1805143112-5-nitro-2-4-6-triaminopyrimidine.html
https://www.echemi.com/products/pd1805143112-5-nitro-2-4-6-triaminopyrimidine.html
https://www.bldpharm.com/products/24867-36-5.html
https://www.benchchem.com/product/b1305389?utm_src=pdf-body
https://www.benchchem.com/product/b1305389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specific Requirements

Rationale

Eye and Face Protection

Chemical safety goggles with a

face shield.

Protects against splashes,

dust, and potential explosions.

Hand Protection

Nitrile or neoprene gloves.

Provides a barrier against skin
contact. Regularly inspect
gloves for any signs of

degradation or perforation.

Body Protection

Flame-retardant lab coat worn
over long-sleeved clothing and

long pants.

Protects skin from
contamination and offers a

degree of protection from fire.

Footwear

Closed-toe, chemical-resistant

safety shoes.

Protects feet from spills and

falling objects.

Respiratory Protection

A NIOSH-approved respirator
may be necessary if there is a
risk of inhaling dust, especially
when handling larger
guantities or if adequate

ventilation is not available.

Prevents inhalation of the

compound.

Operational Plan: Safe Handling and Storage

Engineering Controls:

 All handling of 5-Nitro-2,4,6-triaminopyrimidine should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

o Use non-sparking tools and equipment to prevent ignition from electrostatic discharge.[1]

e Ensure an eyewash station and safety shower are readily accessible.

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the

workspace of any unnecessary items.
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» Weighing and Transfer: Conduct all weighing and transfers within a chemical fume hood.
Use smooth, deliberate movements to avoid creating dust.

e Heating: Avoid rapid heating of the compound. If heating is necessary, use a controlled
heating method such as an oil bath and monitor the temperature closely.

e Mechanical Stress: Avoid grinding, milling, or any action that could subject the material to
friction or shock.

Storage:
» Store in a cool, dry, dark, and well-ventilated area.[4]
o Keep the container tightly closed and store under an inert atmosphere if possible.[4]

o Store away from heat, sources of ignition, and incompatible materials such as strong
oxidizing agents.

Emergency and Disposal Plan

Emergency Procedures
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Emergency Situation Immediate Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention.[5]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ) ] ] ] )

eyelids occasionally. Seek immediate medical

attention.[5]

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. If not breathing, give

artificial respiration. Seek medical attention.[5]

Do not induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[5]

Evacuate the area. Wearing appropriate PPE,
carefully sweep up the spilled solid, avoiding

dust generation. Place the material into a

Spill
P sealed, labeled container for hazardous waste
disposal. Ventilate the area and wash the spill
site.[5]
Use a dry chemical, carbon dioxide, water
e spray, or appropriate foam extinguisher.[5]
ire

Firefighters should wear self-contained

breathing apparatus and full protective gear.[5]

Disposal Plan
» All waste containing 5-Nitro-2,4,6-triaminopyrimidine must be treated as hazardous waste.
e Collect waste in a clearly labeled, sealed, and appropriate container.

« Do not mix with other waste streams unless compatibility is confirmed.
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» Dispose of the hazardous waste through a licensed and certified environmental disposal
service. Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow Diagrams

Safe Handling Workflow
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Safe Handling Workflow for 5-Nitro-2,4,6-triaminopyrimidine

Preparation

Don Appropriate PPE
Prepare Workspace in Fume Hood

:
I

Cleanup and Disposal

Decontaminate Glassware and Surfaces
Dispose of Waste in Labeled Container
Remove PPE

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 5-Nitro-2,4,6-triaminopyrimidine.
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Emergency Response Logic

Emergency Response for 5-Nitro-2,4,6-triaminopyrimidine Incidents
Incident Occurs

Personnel Exposure

Skin/Eye Contact?
ﬁ) Yes
Inhalation?
Yes No
Spill or Fire
Spill?
\ i\lo Yes
Fire?

Click to download full resolution via product page
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Caption: A decision-making diagram for responding to emergencies involving 5-Nitro-2,4,6-
triaminopyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guidance for 5-Nitro-
2,4,6-triaminopyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305389#personal-protective-equipment-for-
handling-5-nitro-2-4-6-triaminopyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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